Cas no 1541528-59-9 (4-Methyl-2-oxo-1,3-dihydroquinoxaline-6-carboxylic acid)

• Product Name: 4-Methyl-2-oxo-1,3-dihydroquinoxaline-6-carboxylic acid
• CAS No: 1541528-59-9
• MF: C₁₀H₁₀N₂O₃
• MW: 206.198002338409
• CID: 6154211
• PubChem ID: 82791421
• Update Time: 2025-06-22

4-Methyl-2-oxo-1,3-dihydroquinoxaline-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-methyl-2-oxo-1,2,3,4-tetrahydroquinoxaline-6-carboxylic acid
• 1541528-59-9
• EN300-7492384
• 4-Methyl-2-oxo-1,3-dihydroquinoxaline-6-carboxylic acid
• Z1543462682
• AKOS021109790

• Inchi： 1S/C10H10N2O3/c1-12-5-9(13)11-7-3-2-6(10(14)15)4-8(7)12/h2-4H,5H2,1H3,(H,11,13)(H,14,15)
• InChI Key： CLGMDDOABUFGCU-UHFFFAOYSA-N
• SMILES： O=C1CN(C)C2C=C(C(=O)O)C=CC=2N1

Computed Properties

• Exact Mass: 206.06914219g/mol
• Monoisotopic Mass: 206.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-Methyl-2-oxo-1,3-dihydroquinoxaline-6-carboxylic acid

Introduction to 4-Methyl-2-oxo-1,3-dihydroquinoxaline-6-carboxylic acid (CAS No. 1541528-59-9)

4-Methyl-2-oxo-1,3-dihydroquinoxaline-6-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1541528-59-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoxaline family, a class of molecules known for their diverse biological activities and potential applications in drug development. The structural features of 4-Methyl-2-oxo-1,3-dihydroquinoxaline-6-carboxylic acid, particularly its oxo group and carboxylic acid functionality, make it a versatile scaffold for further chemical modifications and biological evaluations.

The quinoxaline core is a fused bicyclic system consisting of a benzene ring and a pyrazine ring, which contributes to its unique electronic and steric properties. The presence of the methyl group at the 4-position and the carboxylic acid at the 6-position introduces specific reactivity patterns that are exploited in synthetic chemistry and drug design. This compound has been studied for its potential as an intermediate in the synthesis of more complex pharmacophores, particularly those targeting neurological and inflammatory disorders.

In recent years, there has been growing interest in quinoxaline derivatives due to their reported bioactivities, including antimicrobial, anti-inflammatory, and anticancer properties. The 6-carboxylic acid moiety in 4-Methyl-2-oxo-1,3-dihydroquinoxaline-6-carboxylic acid allows for further functionalization via esterification or amidation, enabling the creation of novel derivatives with tailored biological profiles. Researchers have been exploring its potential as a precursor in the development of small-molecule inhibitors targeting specific enzymes or receptors involved in disease pathways.

One of the most compelling aspects of this compound is its role in medicinal chemistry as a building block for structure-based drug design. The rigid bicyclic framework of quinoxalines provides stability, while the polar functional groups enhance solubility and binding affinity. Studies have demonstrated that modifications at the 4-position and 6-position can significantly influence the pharmacokinetic and pharmacodynamic properties of derived compounds. For instance, analogs with optimized solubility and metabolic stability have shown promise in preclinical models.

The synthesis of 4-Methyl-2-oxo-1,3-dihydroquinoxaline-6-carboxylic acid typically involves multi-step organic reactions starting from readily available precursors. Common synthetic routes include condensation reactions between appropriate aldehydes or ketones with hydrazine derivatives, followed by functional group transformations to introduce the carboxylic acid moiety. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

Recent research has highlighted the potential of 4-Methyl-2-oxo-1,3-dihydroquinoxaline-6-carboxylic acid in addressing neurological disorders. Quinoxaline derivatives have been investigated for their ability to modulate neurotransmitter systems, particularly those involving glutamate and GABA receptors. The structural similarity of this compound to known bioactive molecules suggests that it may exhibit similar effects or serve as a lead compound for further optimization. Preclinical studies have shown promising results in models of neurodegeneration and cognitive impairment.

Another area of interest is the anti-inflammatory potential of 4-Methyl-2-oxo-1,3-dihydroquinoxaline-6-carboxylic acid derivatives. Inflammatory processes are implicated in a wide range of diseases, including autoimmune conditions and chronic inflammatory disorders. By targeting key inflammatory pathways such as NF-kB or COX enzymes, quinoxalines have demonstrated ability to reduce pro-inflammatory cytokine production. The carboxylic acid group provides a handle for designing molecules that can interact with cellular targets involved in inflammation.

The pharmaceutical industry has been leveraging computational chemistry tools to accelerate the discovery and optimization of quinoxaline-based drugs. Molecular modeling studies have helped predict binding affinities and interactions between 4-Methyl-2-oxo-1,3-dihydroquinoxaline-6-carboxylic acid derivatives and biological targets. These virtual screening approaches have identified promising candidates for further experimental validation, reducing the time and cost associated with drug development.

In conclusion,4-Methyl-2 oxo -1 ,3 dihydro quinoxal ine -6 carbox ylic ac id (CAS No .1541528 -59 -9) represents a valuable scaffold in pharmaceutical research with diverse applications ranging from neurological disorders to anti-inflammatory therapies . Its unique structural features , coupled with its synthetic accessibility , make it an attractive candidate for further exploration . As research continues to uncover new biological activities , this compound is poised to play an important role in the development of next-generation therapeutics .